Cas no 1552457-95-0 (3-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-amine)

• Product Name: 3-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-amine
• CAS No: 1552457-95-0
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 5059054
• Update Time: 2025-07-02

3-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-amine

• Inchi： 1S/C10H15N3/c11-9-8-3-1-2-6-13(8)10(12-9)7-4-5-7/h7H,1-6,11H2
• InChI Key： LRTBRSVMAGGPOE-UHFFFAOYSA-N
• SMILES： N12CCCCC1=C(N)N=C2C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 1
• Topological Polar Surface Area: 43.8

Additional information on 3-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-amine

Introduction to 3-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-amine (CAS No. 1552457-95-0)

3-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-amine is a significant compound in the field of pharmaceutical chemistry, renowned for its unique structural and pharmacological properties. This compound, identified by its CAS number 1552457-95-0, has garnered considerable attention due to its potential applications in drug discovery and development. The intricate molecular framework of this heterocyclic amine contributes to its diverse biological activities, making it a subject of extensive research in medicinal chemistry.

The chemical structure of 3-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-amine encompasses a fused imidazole and pyridine ring system, which is further substituted with a cyclopropyl group at the 3-position and an amine functional group at the 1-position. This particular arrangement of functional groups imparts distinct physicochemical properties that influence its solubility, stability, and interaction with biological targets. The presence of the cyclopropyl moiety enhances the compound's metabolic stability and binding affinity to various enzymes and receptors.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards heterocyclic compounds due to their broad spectrum of biological activities. Among these, imidazopyridines have emerged as a crucial class of molecules with potential therapeutic applications. Studies have demonstrated that derivatives of imidazopyridines exhibit significant pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The compound 3-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-amine is no exception and has been extensively investigated for its pharmacological profile.

One of the most compelling aspects of 3-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-amine is its ability to modulate key biological pathways involved in disease progression. Research conducted in recent years has highlighted its potential as an inhibitor of various enzymes and receptors implicated in cancer and inflammation. For instance, studies have shown that this compound can selectively inhibit the activity of Janus kinases (JAKs), which are central mediators in inflammatory signaling pathways. By targeting JAKs, this molecule may offer a novel therapeutic approach for managing chronic inflammatory diseases.

The synthesis of 3-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the imidazole ring system followed by functionalization with the cyclopropyl group and the amine moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve efficient and scalable production. These methods not only enhance the overall yield but also minimize side reactions, ensuring the compound's integrity for subsequent pharmacological evaluation.

The pharmacokinetic properties of 3-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-amine are another critical aspect that has been thoroughly examined. Studies have indicated that this compound exhibits favorable oral bioavailability and moderate tissue distribution upon administration. Its metabolic stability suggests that it can withstand enzymatic degradation in vivo, allowing for prolonged circulation and sustained therapeutic effects. Additionally, its solubility profile in both aqueous and lipid environments enhances its potential for formulation into various drug delivery systems.

In vitro studies have provided valuable insights into the mechanism of action of 3-Cyclopropyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-amine. These studies have revealed its ability to interact with multiple targets involved in cancer cell proliferation and survival. For example，researchers have observed that this compound can induce apoptosis in certain cancer cell lines by modulating intracellular signaling pathways. Furthermore，its interaction with specific protein kinases has been implicated in its anti-proliferative effects，making it a promising candidate for further development as an anticancer agent.

The therapeutic potential of 3-Cyclopropyl-5，6，7，8-tetrahydroimidazo[1，5-a]pyridin-1-am ine extends beyond oncology。Emerging evidence suggests that it may also have applications in managing neurodegenerative diseases such as Alzheimer's disease。Studies have demonstrated that this compound can cross the blood-brain barrier，a crucial property for drugs targeting central nervous system disorders。Its ability to modulate neurotransmitter release and receptor activity has led to investigations into its potential as a cognitive enhancer or neuroprotective agent。

The development of novel drug candidates relies heavily on advancements in computational chemistry and molecular modeling techniques。These tools have been instrumental in predicting the binding affinity and interaction patterns of compounds like 3-Cyclopropyl-5，6，7，8-tetrahydroimidazo[1，5-a]pyridin -1-am ine with biological targets。By leveraging these technologies，researchers can optimize the structure-function relationships，leading to more effective and targeted therapeutics。

The regulatory landscape for pharmaceutical compounds requires stringent evaluation before they can be approved for clinical use。The journey from laboratory discovery to market approval involves rigorous preclinical studies followed by clinical trials。For compounds like 3-Cyclopropyl -5，6，7，8-tetrahydroimidazo[1，5-a]pyridin -1-am ine, these studies are essential to establish safety profiles、efficacy，and optimal dosing regimens。Regulatory agencies such as the U.S. Food and Drug Administration (FDA) provide guidelines to ensure that new drugs meet high standards of quality、safety，and effectiveness。

The future directions for research on 3-Cyclopropyl -5，6，7，8-tetrahydroimidazo [1،5-a] py ridin -1-am ine are promising。Ongoing studies aim to explore new synthetic pathways、optimize pharmacokinetic properties،and expand therapeutic applications。Collaborative efforts between academic institutions、pharmaceutical companies，and regulatory bodies will be crucial in advancing this compound towards clinical translation。